Cas no 1356549-17-1 (N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide)

• Product Name: N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide
• CAS No: 1356549-17-1
• MF: C₁₇H₁₇ClN₄O
• MW: 328.796082258224
• CID: 5925007
• PubChem ID: 56805486
• Update Time: 2025-05-24

N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide
• EN300-26586088
• AKOS033151921
• Z1190451442
• 1356549-17-1

• Inchi： 1S/C17H17ClN4O/c1-21(2)16-11-14(10-15(18)20-16)17(23)22(9-8-19)12-13-6-4-3-5-7-13/h3-7,10-11H,9,12H2,1-2H3
• InChI Key： IGJBSDJBBFCQQD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=N1)N(C)C)C(N(CC#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 328.1090889g/mol
• Monoisotopic Mass: 328.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide

Recent Advances in the Study of N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide (CAS: 1356549-17-1)

In recent years, the compound N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide (CAS: 1356549-17-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine core and functionalized side chains, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

The primary interest in this compound stems from its structural features, which make it a viable candidate for drug development. The presence of a dimethylamino group at the 6-position and a chloro substituent at the 2-position of the pyridine ring, along with the benzyl and cyanomethyl groups, contributes to its diverse reactivity and binding affinity. Recent studies have highlighted its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes.

One of the key breakthroughs in the study of this compound is the development of efficient synthetic routes. Researchers have reported improved yields and purity through optimized reaction conditions, such as the use of palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies. These advancements have facilitated the production of sufficient quantities for in vitro and in vivo studies, enabling a deeper understanding of its pharmacological properties.

In terms of biological activity, recent findings indicate that N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide exhibits potent inhibitory effects against certain kinases and proteases. For instance, a 2023 study demonstrated its efficacy in suppressing the activity of a kinase implicated in tumor growth, with IC50 values in the nanomolar range. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for neurological disorders.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and formulation optimization are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound toward preclinical trials.

In conclusion, N-benzyl-2-chloro-N-(cyanomethyl)-6-(dimethylamino)pyridine-4-carboxamide represents a compelling area of research in chemical biology. Its multifaceted properties and therapeutic potential underscore the importance of continued exploration. Future studies are expected to focus on structure-activity relationships, target identification, and combination therapies to fully harness its benefits.